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  4. (2E)-2-[(1,3-Dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
(2E)-2-[(1,3-Dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide (2E)-2-[(1,3-Dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Brand Name: Vulcanchem
CAS No.: 512810-38-7
VCID: VC0455014
InChI: InChI=1S/C27H25N5O3S/c1-16-19(15-31(3)30-16)14-22-26(34)32-24(18-10-12-21(35-4)13-11-18)23(17(2)28-27(32)36-22)25(33)29-20-8-6-5-7-9-20/h5-15,24H,1-4H3,(H,29,33)/b22-14+
SMILES: CC1=C(C(N2C(=O)C(=CC3=CN(N=C3C)C)SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5
Molecular Formula: C27H25N5O3S
Molecular Weight: 499.6g/mol

(2E)-2-[(1,3-Dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

CAS No.: 512810-38-7

Main Products

VCID: VC0455014

Molecular Formula: C27H25N5O3S

Molecular Weight: 499.6g/mol

(2E)-2-[(1,3-Dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide - 512810-38-7

CAS No. 512810-38-7
Product Name (2E)-2-[(1,3-Dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Molecular Formula C27H25N5O3S
Molecular Weight 499.6g/mol
IUPAC Name (2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Standard InChI InChI=1S/C27H25N5O3S/c1-16-19(15-31(3)30-16)14-22-26(34)32-24(18-10-12-21(35-4)13-11-18)23(17(2)28-27(32)36-22)25(33)29-20-8-6-5-7-9-20/h5-15,24H,1-4H3,(H,29,33)/b22-14+
Standard InChIKey DFADDMOZLRGLHM-HYARGMPZSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C\C3=CN(N=C3C)C)/SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5
SMILES CC1=C(C(N2C(=O)C(=CC3=CN(N=C3C)C)SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=CN(N=C3C)C)SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5
PubChem Compound 5788540
Last Modified Nov 11 2021
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